Cas no 23435-09-8 (5-Hydroxyazepan-2-one)
5-Hydroxyazepan-2-one structure
Product Name:5-Hydroxyazepan-2-one
CAS No:23435-09-8
MF:C6H11NO2
MW:129.157041788101
CID:1414319
PubChem ID:14609266
Update Time:2025-04-20
5-Hydroxyazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, hexahydro-5-hydroxy-
- AKOS006356296
- DB-086528
- 5-Hydroxyazepan-2-one
- 23435-09-8
-
- Inchi: 1S/C6H11NO2/c8-5-1-2-6(9)7-4-3-5/h5,8H,1-4H2,(H,7,9)
- InChI Key: XBDAMCICMBRGSN-UHFFFAOYSA-N
- SMILES: OC1CCC(NCC1)=O
Computed Properties
- Exact Mass: 129.07903
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
5-Hydroxyazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H829988-2.5mg |
5-Hydroxyazepan-2-one |
23435-09-8 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H829988-5mg |
5-Hydroxyazepan-2-one |
23435-09-8 | 5mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H829988-25mg |
5-Hydroxyazepan-2-one |
23435-09-8 | 25mg |
$ 185.00 | 2022-06-04 |
5-Hydroxyazepan-2-one Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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